Olanzapine hydrochloride

• CAS No.: 783334-36-1
• Molecular Formula: C17H21ClN4S
• Molecular Weight: 348.9 g/mol
• IUPAC Name: 2-methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine;hydrochloride
• InChI: InChI=1S/C17H20N4S.ClH/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12;/h3-6,11,19H,7-10H2,1-2H3;1H
• InChI Key: MFURKUWVJOJUHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C.Cl

Description

Olanzapine hydrochloride is a useful research compound. Its molecular formula is C17H21ClN4S and its molecular weight is 348.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an apparatus equipped with a reflux condenser 1 g (3.2 mmoles) of olanzapine base is dissolved in 20 cm3 of acetonitrile by heating until boiling. Subsequently 3.2 g of concentrated aqueous hydrochloric acid solution are dropped to it (37.0 g of hydrogen chloride in 100 cm3 of water). The reaction mixture is cooled for 10 minutes in an ice-water bath and the yellow precipitate is filtered off. Thus 1.1 g (98.5%) of the title compound is obtained.